Cas no 5285-95-0 (Thiocyanic acid, 2-benzoxazolyl ester)

Thiocyanic acid, 2-benzoxazolyl ester structure
5285-95-0 structure
Product Name:Thiocyanic acid, 2-benzoxazolyl ester
CAS No:5285-95-0
MF:C8H4N2OS
MW:176.195159912109
CID:2830476
PubChem ID:10877661
Update Time:2025-04-21

Thiocyanic acid, 2-benzoxazolyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID80446765
    • Thiocyanic acid, 2-benzoxazolyl ester
    • 5285-95-0
    • SCHEMBL10533366
    • Inchi: 1S/C8H4N2OS/c9-5-12-8-10-6-3-1-2-4-7(6)11-8/h1-4H
    • InChI Key: GQBOBBDNPAHXEM-UHFFFAOYSA-N
    • SMILES: S(C#N)C1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 176.00443393g/mol
  • Monoisotopic Mass: 176.00443393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.1Ų
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